4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C16H15IO4/c1-19-16-10-12(11-18)2-7-15(16)21-9-8-20-14-5-3-13(17)4-6-14/h2-7,10-11H,8-9H2,1H3
• InChI Key: IHHQQZWWJUOXIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCCOC2=CC=C(C=C2)I
• Molecular Formula: C16H15IO4
• Molecular Weight: 398.19 g/mol

Description

4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde is an organic compound that features a benzaldehyde core substituted with iodophenoxy and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde typically involves a multi-step process. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an aryl boronic acid in the presence of a palladium catalyst and a base . The reaction conditions are generally mild and can be performed at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The choice of solvents, catalysts, and purification methods are optimized to ensure high purity and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The iodophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: 4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzoic acid.

Reduction: 4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-[2-(2-iodophenoxy)ethoxy]-3-methoxybenzaldehyde
• 4-[2-(4-iodophenoxy)ethoxy]benzaldehyde
• 4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzoic acid

Uniqueness

4-[2-(4-iodophenoxy)ethoxy]-3-methoxybenzaldehyde is unique due to the presence of both iodophenoxy and methoxy groups, which confer distinct chemical and physical properties